Cas no 88569-66-8 (Piperazine,1-(1-methylethyl)-, hydrochloride (1:2))

Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) is a piperazine derivative with a branched alkyl substituent, offering enhanced solubility and stability in its hydrochloride salt form. The 1:2 stoichiometry ensures consistent reactivity and purity, making it suitable for pharmaceutical and organic synthesis applications. Its structural features, including the isopropyl group, contribute to steric and electronic modulation, which can influence binding affinity in drug development. The hydrochloride salt form improves handling and storage characteristics. This compound is commonly utilized as an intermediate in the synthesis of bioactive molecules, particularly in the preparation of antihistamines, antifungals, or other nitrogen-containing heterocycles. Proper handling requires adherence to standard safety protocols for amine hydrochlorides.
Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) structure
88569-66-8 structure
Product Name:Piperazine,1-(1-methylethyl)-, hydrochloride (1:2)
CAS No:88569-66-8
MF:C7H17ClN2
MW:164.676280736923
CID:721171
PubChem ID:12268378
Update Time:2025-11-02

Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(1-methylethyl)-, hydrochloride (1:2)
    • 1-isopropylpiperazine dihydrochloride
    • N-ISOPROPYLPIPERAZINE DIHYDROCHLORIDE
    • 1-Isopropyl-piperazin,Dihydrochlorid
    • 1-methylethylpiperazine dihydrochloride
    • ISOPROPYLPIPERAZINE 2HCL
    • isopropylpiperazine dihydrochloride
    • Piperazine, 1-(1-methylethyl)-, dihydrochloride (9CI)
    • 1-(1-Methylethyl)piperazine dihydrochloride
    • 88569-66-8
    • 1-isopropyl-piperazine dihydrochloride
    • isopropyl piperazine dihydrochloride salt
    • AKOS015958919
    • 1-propan-2-ylpiperazine;dihydrochloride
    • E83556
    • 1-(propan-2-yl)piperazine dihydrochloride
    • 1-isopropyl-piperizine dihydrochloride
    • SCHEMBL522550
    • PIPERAZINE, 1-ISOPROPYL- DIHYDROCHLORIDE
    • N-Isopropylpiperazine 2HCl
    • DB-309031
    • 1-Isopropyl piperazine dihydrochloride
    • Piperazine, 1-(1-methylethyl)-, dihydrochloride
    • KNTNXJQQOXWSOG-UHFFFAOYSA-N
    • MDL: MFCD00040817
    • Inchi: 1S/C7H16N2.ClH/c1-7(2)9-5-3-8-4-6-9;/h7-8H,3-6H2,1-2H3;1H
    • InChI Key: IIXYZCAKGHHSFJ-UHFFFAOYSA-N
    • SMILES: Cl.N1CCN(C(C)C)CC1

Computed Properties

  • Exact Mass: 200.08500
  • Monoisotopic Mass: 200.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 75
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27000
  • LogP: 2.17070

Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) Pricemore >>

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Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  2 h, reflux
Reference
Preparation of aromatic amino acid derivatives for treatment of blood sugar disorders
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Potassium carbonate
Reference
Chemistry of 1,3-bifunctional compounds. XXVII. Preparation of 4-N-substituted piperazinyl-1-propyl esters
Felfoldi, K.; Molnar, A.; Apjok, J.; Czombos, J.; Notheisz, F.; et al, Acta Physica et Chemica, 1982, 28(3-4), 225-44

Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) Raw materials

Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) Preparation Products

Additional information on Piperazine,1-(1-methylethyl)-, hydrochloride (1:2)

Comprehensive Guide to Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) (CAS No. 88569-66-8): Properties, Applications, and Market Insights

Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) (CAS No. 88569-66-8) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound, featuring a piperazine core with an isopropyl substitution, is valued for its unique chemical properties and versatility in synthetic applications. Researchers and industry professionals frequently search for CAS 88569-66-8 suppliers, Piperazine derivatives in drug development, and hydrochloride salt applications, reflecting its growing relevance in modern chemistry.

The molecular structure of Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) includes a piperazine ring modified with an isopropyl group, enhancing its solubility and reactivity. This modification makes it particularly useful in the synthesis of complex molecules, where controlled reactivity is crucial. Recent trends in green chemistry and sustainable synthesis have increased interest in such derivatives, as they often enable more efficient and environmentally friendly processes.

One of the primary applications of Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) is in pharmaceutical intermediates. The compound serves as a building block for active pharmaceutical ingredients (APIs), particularly in the development of central nervous system (CNS) drugs and antidepressants. Its structural features allow for precise modifications, making it a favorite among medicinal chemists. Searches for Piperazine-based drug synthesis and CNS drug intermediates highlight its importance in this field.

In addition to pharmaceuticals, Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) finds use in agrochemical research. Its ability to act as a ligand or catalyst in various reactions makes it valuable for developing new crop protection agents and pesticide formulations. The agrochemical industry's focus on high-efficiency, low-toxicity solutions aligns well with the properties of this compound, driving demand among manufacturers.

The global market for Piperazine derivatives is expanding, with CAS 88569-66-8 playing a notable role. Market analysts report increased procurement from regions like North America, Europe, and Asia-Pacific, where pharmaceutical and agrochemical industries are thriving. Key search terms such as Piperazine hydrochloride price trends and bulk suppliers of 88569-66-8 reflect this commercial interest.

Quality and safety are paramount when handling Piperazine,1-(1-methylethyl)-, hydrochloride (1:2). Reputable suppliers adhere to strict Good Manufacturing Practices (GMP) and provide detailed Material Safety Data Sheets (MSDS). Researchers often look for high-purity Piperazine derivatives and analytical methods for 88569-66-8 to ensure compliance with industry standards.

Innovations in chemical synthesis and process optimization continue to enhance the utility of Piperazine,1-(1-methylethyl)-, hydrochloride (1:2). Recent publications highlight its role in catalysis and asymmetric synthesis, areas of high interest in academic and industrial research. These advancements are often linked to searches for novel Piperazine applications and CAS 88569-66-8 research papers.

For laboratories and manufacturers, proper storage of Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) is essential. The compound should be kept in a cool, dry environment, away from incompatible materials. This precaution aligns with broader industry queries about chemical storage best practices and stability of hydrochloride salts.

Looking ahead, the demand for Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) is expected to rise, driven by its applications in life sciences and material chemistry. Emerging fields like bioconjugation and drug delivery systems may further expand its use. Staying updated with Piperazine derivative innovations and market forecasts for 88569-66-8 will be key for stakeholders.

In summary, Piperazine,1-(1-methylethyl)-, hydrochloride (1:2) (CAS No. 88569-66-8) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and research. Its unique properties, combined with evolving industrial needs, ensure its continued relevance. Professionals seeking Piperazine-based solutions or detailed technical data on 88569-66-8 will find this compound indispensable in their work.

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